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Core Summary
Iberdomide (CC-220) is a novel, orally active Cereblon E3 ligase modulator (CELMoD) that

exhibits potent anti-tumor and immunomodulatory activities. Its primary biological target is the

Cereblon (CRBN) protein, which functions as a substrate receptor within the Cullin-4 RING E3

ubiquitin ligase complex (CRL4CRBN). By binding to Cereblon, Iberdomide induces the

targeted degradation of two lymphoid transcription factors, Ikaros (IKZF1) and Aiolos (IKZF3).

This targeted protein degradation is the key mechanism of action underlying the therapeutic

effects of Iberdomide, particularly in hematological malignancies like multiple myeloma.[1][2][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for Iberdomide (CC-220) from various

in vitro studies.
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Parameter Value
Cell Line/Assay
Condition

Reference

Cereblon Binding

Affinity (IC50)
150 nM

Competitive binding

assay
[4]

60 nM

Time-Resolved

Fluorescence

Resonance Energy

Transfer (TR-FRET)

[1]

Ikaros (IKZF1)

Degradation (EC50)
1 nM

Cellular degradation

assay
[1]

Aiolos (IKZF3)

Degradation (EC50)
0.5 nM

Cellular degradation

assay
[1]

Anti-dsDNA Antibody

Production Inhibition

(IC50)

~10 nM SLE PBMC cultures [3]

Mechanism of Action & Signaling Pathway
Iberdomide functions as a "molecular glue," inducing a conformational change in Cereblon

upon binding. This altered conformation creates a novel binding surface that recruits Ikaros and

Aiolos to the CRL4CRBN E3 ligase complex.[2][3] Once recruited, Ikaros and Aiolos are

polyubiquitinated, marking them for degradation by the 26S proteasome.

The degradation of Ikaros and Aiolos, which are critical transcription factors for lymphocyte

development and survival, leads to downstream effects that are detrimental to cancer cells.[5]

[6] Notably, the degradation of these factors results in the downregulation of two key oncogenic

transcription factors: interferon regulatory factor 4 (IRF4) and c-Myc.[5][6] The suppression of

the IRF4/c-Myc axis disrupts pro-survival signaling in multiple myeloma cells, leading to cell

growth inhibition and apoptosis.[5][6]
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Iberdomide (CC-220) mechanism of action.

Experimental Protocols
Cereblon Binding Affinity Assay (Time-Resolved
Fluorescence Resonance Energy Transfer - TR-FRET)
This protocol outlines a competitive binding assay to determine the affinity of Iberdomide for

Cereblon.

Materials:

Recombinant GST-tagged human Cereblon protein

Fluorescent ligand (e.g., Thalidomide-biotin)
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Terbium-cryptate labeled anti-GST antibody (donor fluorophore)

Streptavidin-d2 (acceptor fluorophore)

Assay buffer

Low-volume 384-well white plates

TR-FRET compatible plate reader

Procedure:

Reagent Preparation: Prepare serial dilutions of Iberdomide in assay buffer. Prepare

working solutions of the fluorescent ligand, Cereblon protein, anti-GST antibody, and

Streptavidin-d2.

Assay Plate Setup: Dispense a small volume of the Iberdomide dilutions or vehicle control

into the wells of the 384-well plate.

Reagent Addition: Add the GST-tagged Cereblon protein to each well, followed by the

addition of the pre-mixed fluorescent ligand and Streptavidin-d2. Finally, add the anti-GST

Terbium-cryptate antibody.

Incubation: Incubate the plate at room temperature for a specified period (e.g., 60

minutes) to allow the binding reaction to reach equilibrium.

Detection: Measure the TR-FRET signal using a plate reader with an excitation

wavelength of 340 nm and emission wavelengths of 620 nm (donor) and 665 nm

(acceptor).

Data Analysis: Calculate the TR-FRET ratio (665 nm / 620 nm). The signal will be

inversely proportional to the concentration of Iberdomide. Plot the ratio against the log of

the Iberdomide concentration and fit the data to a sigmoidal dose-response curve to

determine the IC50 value.

Ikaros and Aiolos Degradation Assay (Western Blot)
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This protocol describes the detection of Ikaros and Aiolos protein degradation in cells treated

with Iberdomide.

Materials:

Cell line of interest (e.g., multiple myeloma cell line MM.1S)

Iberdomide stock solution

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Protein quantification assay (e.g., BCA)

SDS-PAGE gels, running buffer, and transfer buffer

PVDF or nitrocellulose membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (anti-Ikaros, anti-Aiolos, and a loading control like anti-GAPDH or anti-

β-actin)

HRP-conjugated secondary antibody

Chemiluminescent substrate and imaging system

Procedure:

Cell Treatment: Seed cells at a consistent density and treat with varying concentrations of

Iberdomide or a vehicle control (DMSO) for a predetermined time (e.g., 4, 8, 16, 24 hours).

Cell Lysis: Harvest the cells and lyse them on ice.

Protein Quantification: Determine the protein concentration of each lysate.

SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a

membrane.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Blocking and Antibody Incubation: Block the membrane and then incubate with the primary

antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary

antibody.

Detection: Add the chemiluminescent substrate and visualize the protein bands using an

imaging system.

Analysis: Quantify the band intensities and normalize the Ikaros/Aiolos signal to the

loading control to determine the extent of degradation.

Cell Proliferation Assay (e.g., CellTiter-Glo®)
This protocol measures the effect of Iberdomide on the proliferation of cancer cells.

Materials:

Cell line of interest

Iberdomide stock solution

96-well opaque-walled plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

Procedure:

Cell Seeding: Seed cells at a low density in a 96-well plate.

Compound Treatment: Treat cells with a serial dilution of Iberdomide or vehicle control.

Incubation: Incubate the plate for a period that allows for multiple cell divisions (e.g., 72-96

hours).

Assay Measurement: Add the CellTiter-Glo® reagent to each well to lyse the cells and

generate a luminescent signal proportional to the amount of ATP present, which is

indicative of the number of viable cells.
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Detection: Measure the luminescence using a luminometer.

Data Analysis: Plot the luminescence signal against the log of the Iberdomide

concentration and fit the data to a dose-response curve to calculate the GI50

(concentration for 50% growth inhibition).

Experimental Workflow
The following diagram illustrates a typical workflow for the discovery and characterization of a

targeted protein degrader like Iberdomide.
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Workflow for targeted protein degrader discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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